Cas no 21477-57-6 (L-Alanine,5-oxo-L-prolyl-L-glutaminyl-)

• Product Name: L-Alanine,5-oxo-L-prolyl-L-glutaminyl-
• CAS No: 21477-57-6
• MF: C₁₃H₂₀N₄O₆
• MW: 328.321103096008
• CID: 262877
• PubChem ID: 3084358
• Update Time: 2025-08-04

L-Alanine,5-oxo-L-prolyl-L-glutaminyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,5-oxo-L-prolyl-L-glutaminyl-
• 2-[[5-amino-5-oxo-2-[(5-oxopyrrolidine-2-carbonyl)amino]pentanoyl]amino]propanoic acid
• Pglu-gln-ala
• Eisenin
• 21477-57-6
• L-Alanine, N-(N2-(5-oxo-L-prolyl)-L-glutaminyl)-
• NoName_1571
• Pyroglutamyl-glutaminyl-alanine
• DTXSID80902331
• (2S)-2-[[(2S)-5-amino-5-oxo-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]pentanoyl]amino]propanoic acid

• Inchi： 1S/C13H20N4O6/c1-6(13(22)23)15-11(20)8(2-4-9(14)18)17-12(21)7-3-5-10(19)16-7/h6-8H,2-5H2,1H3,(H2,14,18)(H,15,20)(H,16,19)(H,17,21)(H,22,23)
• InChI Key： VIPNGHPLCAMVEB-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(N1)=O)NC(C(NC(C(=O)O)C)=O)CCC(N)=O

Computed Properties

• Exact Mass: 328.1384
• Monoisotopic Mass: 328.13828437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 168Ų

Experimental Properties

• PSA: 167.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Alanine,5-oxo-L-prolyl-L-glutaminyl-

Research Brief on L-Alanine,5-oxo-L-prolyl-L-glutaminyl- (CAS: 21477-57-6): Recent Advances and Applications

L-Alanine,5-oxo-L-prolyl-L-glutaminyl-, a tripeptide derivative with the CAS number 21477-57-6, has garnered significant attention in recent years due to its potential applications in pharmaceutical and biochemical research. This compound, often referred to as a modified peptide, is structurally characterized by the presence of L-alanine, 5-oxo-L-proline (pyroglutamic acid), and L-glutamine residues. Its unique structure and biochemical properties make it a promising candidate for various therapeutic and research applications.

Recent studies have focused on the synthesis, characterization, and biological evaluation of L-Alanine,5-oxo-L-prolyl-L-glutaminyl-. One of the key advancements in this area is the development of efficient synthetic routes that enable the production of high-purity compounds. Researchers have employed solid-phase peptide synthesis (SPPS) and solution-phase methods to optimize the yield and purity of this tripeptide. These synthetic improvements are crucial for ensuring the reproducibility of studies and facilitating further investigations into its biological activities.

The biological activities of L-Alanine,5-oxo-L-prolyl-L-glutaminyl- have been explored in several contexts. Preliminary in vitro studies suggest that this compound may exhibit neuroprotective properties, potentially through modulation of glutamatergic signaling pathways. Additionally, its role in cellular metabolism and energy homeostasis has been investigated, with findings indicating possible applications in metabolic disorders. The presence of the pyroglutamic acid moiety is believed to contribute to its stability and bioavailability, enhancing its therapeutic potential.

In the realm of drug development, L-Alanine,5-oxo-L-prolyl-L-glutaminyl- has been studied as a potential precursor or intermediate for the synthesis of more complex peptides and peptidomimetics. Its structural features make it a valuable building block for designing novel therapeutics targeting various diseases, including neurodegenerative disorders and metabolic syndromes. Furthermore, recent research has explored its use as a biomarker or diagnostic tool, leveraging its unique chemical properties for detection and quantification in biological samples.

Despite these promising developments, challenges remain in fully elucidating the mechanistic pathways and therapeutic efficacy of L-Alanine,5-oxo-L-prolyl-L-glutaminyl-. Future research directions may include in vivo studies to validate its neuroprotective and metabolic effects, as well as investigations into its pharmacokinetics and toxicity profiles. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.

In conclusion, L-Alanine,5-oxo-L-prolyl-L-glutaminyl- (CAS: 21477-57-6) represents a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent advancements in its synthesis and biological evaluation have laid the groundwork for further exploration of its therapeutic potential. Continued research in this area holds promise for the development of innovative treatments and diagnostic tools, contributing to the broader goals of improving human health and understanding complex biological systems.